Cas no 1448065-45-9 (methyl 4-{[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]carbamoyl}benzoate)

• Product Name: methyl 4-{[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]carbamoyl}benzoate
• CAS No: 1448065-45-9
• MF: C₂₀H₁₇NO₆
• MW: 367.352085828781
• CID: 5898473
• PubChem ID: 71803081
• Update Time: 2025-05-26

methyl 4-{[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]carbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• WZRNYMSCGFEAGJ-UHFFFAOYSA-N
• methyl 4-{[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]carbamoyl}benzoate
• methyl 4-[4-(1,3-benzodioxol-5-yloxy)but-2-ynylcarbamoyl]benzoate
• AKOS024554803
• methyl 4-((4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)carbamoyl)benzoate
• VU0547809-1
• 1448065-45-9
• F6412-2092

• Inchi： 1S/C20H17NO6/c1-24-20(23)15-6-4-14(5-7-15)19(22)21-10-2-3-11-25-16-8-9-17-18(12-16)27-13-26-17/h4-9,12H,10-11,13H2,1H3,(H,21,22)
• InChI Key： WZRNYMSCGFEAGJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)NCC#CCOC2=CC=C3OCOC3=C2)C=C1

Computed Properties

• Exact Mass: 367.10558726g/mol
• Monoisotopic Mass: 367.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1Ų

Additional information on methyl 4-{[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]carbamoyl}benzoate

Methyl 4-{[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]carbamoyl}benzoate (CAS No. 1448065-45-9): A Comprehensive Overview

Methyl 4-{[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]carbamoyl}benzoate (CAS No. 1448065-45-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxole moiety and an acetylenic linkage, making it a promising candidate for various therapeutic applications.

The chemical structure of methyl 4-{[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]carbamoyl}benzoate consists of a benzodioxole ring, a butynyl chain, and a benzoate ester. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The benzodioxole moiety is known for its ability to interact with various biological targets, while the acetylenic linkage provides structural flexibility and potential for conjugation with other molecules.

Recent studies have highlighted the potential of methyl 4-{[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]carbamoyl}benzoate in the treatment of neurological disorders. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurotoxic agents.

In addition to its neuroprotective properties, methyl 4-{[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]carbamoyl}benzoate has shown promise in cancer research. A study conducted at the National Cancer Institute revealed that this compound possesses significant antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis in cancer cells. These findings suggest that methyl 4-{[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]carbamoyl}benzoate could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic profile of methyl 4-{[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]carbamoyl}benzoate has also been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for efficient cellular uptake, while its metabolic stability ensures prolonged biological activity. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

To further understand the biological mechanisms underlying the therapeutic effects of methyl 4-{[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]carbamoyl}benzoate, several in vitro and in vivo studies have been conducted. These studies have provided valuable insights into the molecular targets and signaling pathways modulated by this compound. For instance, it has been shown to interact with specific receptors and enzymes involved in cellular signaling cascades, leading to downstream effects such as gene expression changes and protein modifications.

The safety profile of methyl 4-{[4-(2H-1,3-benzodioxol-5-yloxy)but-2-y n -1 - y l ] c a r b a m o y l } b e n z o a t e s t r o n g > h a s b e e n e v a l u a t e d i n p r e c l i n i c a l s t u d i e s . T h e r e s u l t s i n d i c a t e t h a t t h e c o m p o u n d d o e s n o t p r o d u c e s i g n i f i c a n t t o x i c i t y o r m u t a g e n i c i t y w h e n a d m i n i s t e r e d w i t h i n t h e r a p e u t i c r a n g e s . T h i s f u r t h e r s u p p o r t s i t s p o t e n t i a l f o r c l i n i c a l d e v e l o p m e n t . p > < p > I n c o n c l u s i o n , < s t r o n g > m e t h y l 4 - { [ 4 - ( 2 H - 1 , 3 - b e n z o d i o x o l - 5 - y l o x y ) b u t - 2 - y n - 1 - y l ] c a r b a m o y l } b e n z o a t e s t r o n g > ( C A S N o . < s t r o n g > 1 4 4 8 0 6 5 - 4 5 - 9 s trong>) is an intriguing compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in various medical applications. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical utility.